N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(2-phenylpropan-2-ylamino)acetamide
• InChI: InChI=1S/C17H25N3O/c1-13(2)17(5,12-18)20-15(21)11-19-16(3,4)14-9-7-6-8-10-14/h6-10,13,19H,11H2,1-5H3,(H,20,21)
• InChI Key: GQPZRZMSMIAJBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CNC(C)(C)C1=CC=CC=C1
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide, also known as C16, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body, including the inhibition of pro-inflammatory cytokines and the activation of antioxidant enzymes. This compound has also been found to interact with various receptors in the body, including the cannabinoid receptor CB2, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
This compound has been found to exert various biochemical and physiological effects in animal models, including the reduction of inflammation and oxidative stress, the inhibition of pain, and the enhancement of cognitive function. It has also been found to have a favorable safety profile, with no significant toxicity observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which makes it challenging to optimize its therapeutic potential.

Future Directions

For research on N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide include further investigation of its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its therapeutic potential in clinical trials. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic effects and reduce its limitations.

Synthesis Methods

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide can be synthesized through a multistep process involving the reaction of various chemicals, including 2-phenylpropan-2-amine, 2-bromo-2-methylpropanenitrile, and ethyl 2-chloroacetate. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-phenylpropan-2-yl)amino]acetamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory, analgesic, and neuroprotective effects in animal models, making it a promising candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and chronic pain.